Cas no 5140-42-1 (Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-)

Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- Properties

Names and Identifiers

• Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-
• Browniine
• Salt form
• DTXSID30965719
• NSC 333055
• NSC333055
• 11-ethyl-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,9-triol
• 5140-42-1
• NSC-333055
• 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-7,8,14-triol
• Aconitane-7,8,14-triol, 20-ethyl-4-(methoxymethyl)-1,6,16-trimethoxy-, (1-alpha,6-beta,14-alpha,16-beta)-
• +Expand

• InChIKey： MODXUQZMEBLSJD-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H41NO7/c1-6-26-11-22(12-30-2)8-7-16(32-4)24-14-9-13-15(31-3)10-23(28,17(14)18(13)27)25(29,21(24)26)20(33-5)19(22)24/h13-21,27-29H,6-12H2,1-5H3
• SMILES： CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6O)OC)O)O)OC)OC)COC

Computed Properties

• Exact Mass: 467.28830265g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 467.28830265g/mol
• Heavy Atom Count: 33
• Complexity: 814
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Refractive Index: 1.6000 (estimate)
• Boiling Point: 570.07°C (rough estimate)
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 302.1±30.1 °C
• Color/Form: Powder
• Density: 1.1756 (rough estimate)